Cas no 885269-71-6 (Benzoicacid, 3-[[(3-methylphenyl)sulfonyl]amino]-)

• Product Name: Benzoicacid, 3-[[(3-methylphenyl)sulfonyl]amino]-
• CAS No: 885269-71-6
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 706599
• PubChem ID: 16785191
• Update Time: 2025-04-19

Benzoicacid, 3-[[(3-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-[[(3-methylphenyl)sulfonyl]amino]-
• 3-[(3-methylphenyl)sulfonylamino]benzoic acid
• AKOS000139895
• 885269-71-6
• DTXSID90588463
• Z45636584
• 3-[(3-Methylbenzene-1-sulfonyl)amino]benzoic acid

• Inchi： 1S/C14H13NO4S/c1-10-4-2-7-13(8-10)20(18,19)15-12-6-3-5-11(9-12)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key： ZQSGJNZTMWATMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų